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Abstract
Hydrochloric acid (HCl), also known as muriatic acid, is an aqueous solution of hydrogen

chloride gas.[1] It is a strong, corrosive mineral acid with a wide range of applications in

research, industrial processes, and pharmaceutical development.[2][3][4] As a fundamental

laboratory reagent, its utility spans from pH adjustment and titrations to complex organic

synthesis and the purification of active pharmaceutical ingredients (APIs).[5][6][7] This guide

provides an in-depth overview of the core properties of hydrochloric acid, detailed safety and

handling protocols, and standardized experimental procedures relevant to researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Hydrochloric acid is a simple diatomic molecule consisting of a hydrogen and a chlorine atom

joined by a polar covalent bond.[8] In its gaseous form, it is hydrogen chloride, which is

colorless, pungent, and nonflammable.[9][10] When dissolved in water, it fully dissociates into

hydronium (H₃O⁺) and chloride (Cl⁻) ions, classifying it as a strong acid.[1][2][8] Its physical

characteristics, such as density, boiling point, and pH, are highly dependent on the

concentration of HCl in the aqueous solution.[1]
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Property Value

Chemical Formula HCl(aq)

Molar Mass 36.46 g/mol [1][4]

Appearance
Colorless to slightly yellow, transparent liquid[1]

[9][10]

Odor Sharp, pungent, and irritating[8][9][11]

CAS Number 7647-01-0[1]

pKa -5.9 (theoretically estimated)[1]

Concentration-Dependent Properties
The physical properties of hydrochloric acid vary significantly with its concentration. The

commercially available concentrated grade is typically 37-38% w/w HCl.[4]

Concentration
(% w/w)

Molarity
(mol/L)

Density (g/mL)
Boiling Point
(°C)

pH

10 2.87 1.048 103[2] -0.5

20 6.02 1.098 108 -0.8

20.22

(Azeotrope)
6.12 1.096[10] 108.6[1] -0.8

30 9.45 1.149 90 -1.0

37 12.0 1.18[1] 57[11] -1.1

38 12.39 1.189 48 -1.1

Data compiled from multiple sources. Values are approximate and can vary slightly with

temperature and pressure.[1][2][10]
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Hydrochloric acid is a corrosive substance that can cause severe skin burns, eye damage,

and respiratory irritation.[12] Proper handling and storage are critical to ensure laboratory

safety.

Personal Protective Equipment (PPE)
PPE Category Specification

Eye/Face Protection

ANSI-approved chemical splash goggles are

required. A face shield should be worn when

handling large quantities.[13]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn.[13]

Skin/Body Protection

A lab coat, buttoned to full length, full-length

pants, and closed-toed shoes are mandatory. A

chemical-resistant apron is also required.[13]

Respiratory Protection

All work with concentrated HCl must be

conducted in a certified chemical fume hood.[13]

[14][15]

Handling and Storage
Handling: Always add acid to water slowly while stirring to dissipate the heat generated;

never add water to acid.[16][17] Use appropriate funnels for transferring and never mouth-

pipette.[14][15]

Storage: Store hydrochloric acid in a cool, dry, well-ventilated area inside a designated acid

storage cabinet.[13][17] Containers must be kept tightly closed and upright.[3][15] Always

use a secondary containment tray.[3][13]

Incompatibilities: Store HCl segregated from bases, organic acids, amines, alkali metals,

strong oxidizing agents (like sodium hypochlorite or bleach), and other metals.[3][13][15]

Contact with metals can produce flammable hydrogen gas.[11]
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First Aid: In case of skin contact, immediately remove contaminated clothing and rinse the

affected area with plenty of water for at least 15 minutes.[11][16] For eye contact, flush with

water for at least 15 minutes, holding eyelids open, and seek immediate medical attention.

[12][16] If inhaled, move to fresh air.[15] If swallowed, do NOT induce vomiting; rinse mouth

with water and seek immediate medical attention.[11][16]

Spill Management: For small spills, neutralize the acid with a suitable agent like sodium

bicarbonate before absorbing it with an inert material.[13] For large spills, evacuate the area

and follow emergency procedures. All spill materials must be disposed of as hazardous

waste.[13]

Laboratory and Pharmaceutical Applications
Hydrochloric acid is an indispensable reagent in both research and industrial settings.[1][18]

Analytical Chemistry: It is a preferred acid for titrations to determine the concentration of

bases, as it is a strong acid that provides precise results.[5][8][19] It is also widely used for

sample preparation and for adjusting the pH of solutions.[18][20]

Organic Synthesis: HCl serves as a catalyst in numerous reactions, including esterification

and acid-catalyzed hydrolyses.[20][21][22] It is also used for the deprotection of certain

protecting groups in multi-step syntheses.[4]

Drug Development and Manufacturing: In the pharmaceutical industry, HCl is critical for pH

control during drug formulation.[6][23] It is frequently used to convert weakly basic active

pharmaceutical ingredients (APIs) into their hydrochloride salt forms, which significantly

improves their water solubility and bioavailability.[6][19][24] This is a common strategy for

drugs like antihistamines, antidepressants, and decongestants.[19] It is also employed in the

purification and extraction of APIs.[6]

Experimental Protocols
The following sections detail standardized procedures for the preparation and use of

hydrochloric acid solutions in a laboratory setting.
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Preparation of a Standard 0.1 M Hydrochloric Acid
Solution
Standard solutions of HCl are typically prepared by diluting concentrated acid and then

standardizing it against a primary standard base, such as Tris(hydroxymethyl)aminomethane

(THAM) or anhydrous sodium carbonate.[25][26]

Methodology:

Dilution Calculation: Calculate the required volume of concentrated HCl (e.g., 37% w/w, ~12

M) needed to prepare the desired volume of 0.1 M solution using the dilution formula M₁V₁ =

M₂V₂.[27] For 1 L of 0.1 M HCl, approximately 8.3 mL of 12 M HCl is needed.

Dilution Procedure: In a certified chemical fume hood, add about 700 mL of deionized water

to a 1000 mL volumetric flask.[28] Slowly and carefully add the calculated volume of

concentrated HCl to the water with continuous stirring.[28] Caution: Always add acid to

water.[16][17]

Final Volume: Allow the solution to cool to room temperature, then dilute to the 1000 mL

mark with deionized water and mix thoroughly.[28] Let the solution sit for at least one hour

before standardization.[28]

Standardization (using THAM):

Accurately weigh about 0.5 g of THAM (previously dried at 105°C for 3 hours) and dissolve it

in 50 mL of deionized water in a conical flask.[28]

Add 2-3 drops of a suitable indicator, such as Bromocresol Green.[26][28]

Titrate the THAM solution with the prepared 0.1 M HCl solution until the endpoint is reached

(a pale yellow color for Bromocresol Green).[28]

Calculate the exact molarity of the HCl solution based on the mass of THAM used and the

volume of HCl required for neutralization.
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Workflow: Preparation of Standard 0.1 M HCl
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Standardization

1. Calculate Volume
of Conc. HCl

(M1V1 = M2V2)

3. Add Conc. HCl to Water
(in Fume Hood)

2. Measure Deionized
Water into Volumetric Flask

4. Cool to Room
Temperature

Exothermic
Reaction

5. Dilute to Final Volume
and Mix

Prepared ~0.1 M HCl

8. Titrate with Prepared HCl
to Endpoint

Titrant

6. Weigh Primary Standard
(e.g., THAM)

7. Dissolve in Water
and Add Indicator

Analyte

9. Calculate Exact Molarity
of HCl Solution

Standardized 0.1 M HCl
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Workflow: Acid-Base Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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